Cas no 68267-10-7 (1,2,7-tricarbomethoxynaphthalene)

1,2,7-tricarbomethoxynaphthalene structure
68267-10-7 structure
Product Name:1,2,7-tricarbomethoxynaphthalene
CAS No:68267-10-7
MF:C16H14O6
MW:302.278765201569
CID:863103
PubChem ID:101078631
Update Time:2025-04-19

1,2,7-tricarbomethoxynaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1,2,7-tricarbomethoxynaphthalene
    • DTXSID001334161
    • 68267-10-7
    • Trimethyl 1,2,7-naphthalenetricarboxylate
    • Inchi: 1S/C16H14O6/c1-20-14(17)10-5-4-9-6-7-11(15(18)21-2)13(12(9)8-10)16(19)22-3/h4-8H,1-3H3
    • InChI Key: KZKKABSSABGZEZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(=O)OC)=CC=C2C=CC(C(=O)OC)=CC2=1)=O

Computed Properties

  • Exact Mass: 302.07902
  • Monoisotopic Mass: 302.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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